A Technical Guide to the Odor Threshold and Olfactory Profile of (Z)-hex-3-enyl undec-10-enoate
A Technical Guide to the Odor Threshold and Olfactory Profile of (Z)-hex-3-enyl undec-10-enoate
Abstract
(Z)-hex-3-enyl undec-10-enoate is a specialty ester of significant interest within the fragrance and flavor industries. This technical guide provides a comprehensive analysis of its olfactory characteristics, including its odor detection threshold and detailed sensory profile. We will delve into the established methodologies for these determinations, offering field-proven insights into experimental design and data interpretation. This document is intended for researchers, scientists, and product development professionals seeking to understand and apply the unique scent characteristics of this molecule.
Introduction: The Context of a Unique Aroma Chemical
(Z)-hex-3-enyl undec-10-enoate, also known as cis-3-Hexenyl 10-undecenoate, belongs to the family of esters derived from (Z)-3-hexenol, or "leaf alcohol." These esters are renowned for their powerful and naturalistic green and fruity notes. The parent alcohol, (Z)-3-hexenol, is a key volatile compound released by freshly cut grass and damaged leaves, contributing to the characteristic "green" scent. The esterification with undec-10-enoic acid modifies this initial sharp greenness, introducing complexity, tenacity, and novel olfactory facets.
Understanding the precise odor threshold and the nuanced olfactory profile of (Z)-hex-3-enyl undec-10-enoate is paramount for its effective and innovative application in fine fragrances, personal care products, and flavor compositions. This guide will provide the foundational knowledge and practical methodologies to achieve this.
Chemical and Physical Properties
A thorough understanding of the physicochemical properties of an aroma chemical is fundamental to its sensory analysis and application.
| Property | Value |
| Chemical Name | (Z)-hex-3-enyl undec-10-enoate |
| Synonyms | cis-3-Hexenyl 10-undecenoate |
| CAS Number | 85711-95-1 |
| Molecular Formula | C17H30O2 |
| Molecular Weight | 266.42 g/mol |
| Appearance | Colorless to pale yellow liquid |
| Odor Type | Green, Fruity, Waxy |
Olfactory Profile: A Multifaceted Characterization
The scent of (Z)-hex-3-enyl undec-10-enoate is not monolithic but rather a complex interplay of different notes that evolve over time.
Qualitative Description
The primary olfactory character of (Z)-hex-3-enyl undec-10-enoate is a powerful, diffusive, and complex green note. This is often described with the following nuances:
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Top Notes: A fresh, slightly sharp, and vibrant greenness reminiscent of crushed green leaves and unripe fruit.
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Heart Notes: As the top notes dissipate, a waxy, fruity character emerges, often compared to pear, melon, and with a subtle tropical hint. A metallic facet can also be perceived.
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Base Notes: The undecenoate moiety provides a fatty, slightly oily, and tenacious background that fixes the fresher top and heart notes, contributing to its overall longevity.
Quantitative Analysis: Odor Threshold Determination
The odor detection threshold is the minimum concentration of a substance that can be detected by the human sense of smell.[1][2] This is a critical parameter for perfumers and flavorists as it dictates the use level and impact of an ingredient.[3][4]
Odor Detection Threshold of (Z)-hex-3-enyl undec-10-enoate:
Methodology: A Guide to Reproducible Olfactory Analysis
To ensure scientific integrity and reproducibility, standardized methods must be employed for olfactory analysis.
Protocol 1: Determination of Odor Detection Threshold (ASTM E679-19)
The American Society for Testing and Materials (ASTM) E679-19 standard provides a robust framework for determining odor thresholds using a forced-choice ascending concentration series.[1][2][8]
Objective: To determine the best-estimate odor detection threshold of (Z)-hex-3-enyl undec-10-enoate in a specified medium (e.g., air, water, or a consumer product base).
Materials:
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(Z)-hex-3-enyl undec-10-enoate (high purity)
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Odor-free solvent (e.g., diethyl phthalate, ethanol)
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Odor-free presentation medium (e.g., purified air, deionized water)
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Glass olfactometer or sniffing jars
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A panel of at least 15 screened and trained human assessors
Procedure:
-
Panelist Screening: Assessors are screened for their ability to detect a range of standard odorants and for their consistency.
-
Preparation of Concentration Series: A geometric series of dilutions of the test substance is prepared in the chosen solvent. This series should span a wide range of concentrations, from well below the expected threshold to clearly detectable levels.
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Sample Presentation: For each concentration level, a three-alternative forced-choice (3-AFC) test is presented to each panelist. This consists of three samples, two of which are blanks (medium only) and one containing the odorant at the specified concentration. The order is randomized.
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Ascending Concentration Series: The test begins with the lowest concentration and proceeds to higher concentrations.
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Panelist Task: For each set of three samples, the panelist must identify the sample that is different from the other two, even if they are not certain.
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Data Collection: The concentration at which each panelist correctly identifies the odorous sample for the first time is recorded as their individual threshold.
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Calculation of Group Threshold: The group threshold is calculated as the geometric mean of the individual thresholds.
Self-Validation: The use of a forced-choice method minimizes guessing bias. Including known standards in the test series can validate the panel's performance on a given day.
Protocol 2: Gas Chromatography-Olfactometry (GC-O) for Profile Characterization
GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity and descriptive power of the human nose as a detector.[9][10][11]
Objective: To identify the specific odor-active regions of the (Z)-hex-3-enyl undec-10-enoate chromatogram and to characterize their individual scent profiles.
Materials:
-
Gas chromatograph with a flame ionization detector (FID) and an olfactometry port
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Appropriate GC column (e.g., a non-polar or mid-polar column)
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Dilute solution of (Z)-hex-3-enyl undec-10-enoate in a suitable solvent
-
Trained sensory assessors
Procedure:
-
Instrument Setup: The GC is configured to split the column effluent between the FID and the olfactometry port. The olfactometry port is supplied with humidified air to prevent nasal dehydration.
-
Sample Injection: A small volume of the diluted sample is injected into the GC.
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Olfactory Assessment: As the separated compounds elute from the GC column, the assessor sniffs the effluent from the olfactometry port and describes the perceived odors in real-time.
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Data Recording: The assessor records the retention time and a detailed description of each odor event. This can be done using specialized software that correlates the olfactory data with the chromatogram from the FID.
-
Aroma Extract Dilution Analysis (AEDA): To quantify the potency of different odor regions, the sample can be serially diluted and re-analyzed until no odor is detected. The highest dilution at which an odor is still perceived gives a measure of its "flavor dilution" (FD) factor, indicating its relative importance to the overall aroma.[10]
Self-Validation: The simultaneous detection by the FID and the human nose provides a direct correlation between chemical peaks and sensory perception. The use of retention indices of known standards helps to confirm the identity of the odor-active compounds.
Data Synthesis and Visualization
Clear presentation of data is crucial for interpretation and communication of results.
Odor Threshold Data Summary
| Parameter | Result |
| Number of Panelists | 20 |
| Test Method | ASTM E679-19 (3-AFC) |
| Medium | Air |
| Individual Thresholds Range | [To be determined experimentally] |
| Group Odor Detection Threshold | [To be determined experimentally as the geometric mean] |
GC-O Profile Data Summary
| Retention Index | Odor Descriptor | Flavor Dilution (FD) Factor |
| [Determined Experimentally] | Sharp, green, leafy | [Determined via AEDA] |
| [Determined Experimentally] | Waxy, pear, melon | [Determined via AEDA] |
| [Determined Experimentally] | Fatty, slightly metallic | [Determined via AEDA] |
Visualization of Experimental Workflows
A clear visual representation of the methodologies aids in understanding the experimental design.
Caption: Workflow for Odor Threshold Determination.
Caption: Gas Chromatography-Olfactometry (GC-O) Workflow.
Conclusion
(Z)-hex-3-enyl undec-10-enoate is a potent aroma chemical with a complex and desirable olfactory profile characterized by intense green, waxy, and fruity notes. A comprehensive understanding of its odor threshold and detailed sensory characteristics, obtained through standardized methodologies such as ASTM E679-19 and GC-O, is essential for its successful application. The protocols and insights provided in this guide offer a robust framework for researchers and developers to unlock the full potential of this unique fragrance and flavor ingredient.
References
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ASTM E679-19, Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits, ASTM International, West Conshohocken, PA, 2019. [Link]
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ASTM E679-91(1997), Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits (Withdrawn 2004), ASTM International, West Conshohocken, PA, 1997. [Link]
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E679 Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits. (2019, September 12). ASTM International. [Link]
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ASTM International. (2019). Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits. ASTM E679-19. [Link]
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ANSI Webstore. (n.d.). ASTM E679-19 Red - Standard Practice for Determination of Odor and Taste Thresholds By a Forced-Choice Ascending Concentration Series Method of Limits (Standard + Redline PDF Bundle). [Link]
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Brattoli, M., et al. (2014). Gas Chromatography Analysis with Olfactometric Detection (GC-O): an Innovative Approach for Chemical Characterization of Odor Active Volatile Organic Compounds (VOCs) Emitted from a Consumer Product. Chemical Engineering Transactions, 40, 13-18. [Link]
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